ER21355

• Molecular Formula: C22H21ClN4O4
• Molecular Weight: 440.9 g/mol
• InChI: InChI=1S/C22H21ClN4O4/c23-15-2-3-17-16(10-15)20(24-11-13-1-4-18-19(9-13)31-12-30-18)26-22(25-17)27-7-5-14(6-8-27)21(28)29/h1-4,9-10,14H,5-8,11-12H2,(H,28,29)(H,24,25,26)
• InChIKey: QUUJQFQTLSFCKW-UHFFFAOYSA-N

ER21355 (E4021): Selective PDE5 Inhibitor for BPH Research

ER21355, also known as E4021 (sodium 1-[6-chloro-4-(3,4-methylenedioxybenzyl)aminoquinazolin-2-yl]piperidine-4-carboxylate sesquihydrate), is a synthetic organic compound with the molecular formula C22H21ClN4O4 and a molecular weight of 440.88 g/mol . It is a potent and highly selective inhibitor of phosphodiesterase type 5 (PDE5), an enzyme that degrades cyclic guanosine monophosphate (cGMP) [1]. The compound is utilized in research for the treatment of prostatic diseases, including benign prostatic hyperplasia (BPH), and has been investigated for its effects on platelet function and vascular smooth muscle relaxation .

PDE5-cGMP pathway inhibition studies

Prostatic tissue model research (BPH)

Platelet function selectivity profiling

• [1] Chiu, P. J., et al. (1997). Inhibition of platelet adhesion and aggregation by E4021, a type V phosphodiesterase inhibitor, in guinea pigs. Naunyn-Schmiedeberg's Archives of Pharmacology, 355(4), 463-469. View Source

Why ER21355 (E4021) Cannot Be Substituted

Generic substitution among PDE5 inhibitors is scientifically unsound due to significant differences in their isozyme selectivity profiles and downstream functional effects. While many PDE5 inhibitors, such as sildenafil or tadalafil, are well-characterized for treating erectile dysfunction, ER21355 (E4021) demonstrates a unique and potent cross-reactivity with the retinal PDE6 isozyme, a property with potential implications for ocular side effects that are not equivalent across the drug class [1]. Furthermore, its specific antiplatelet activity, measured by IC50 values against collagen-induced aggregation, provides a quantifiable benchmark for functional potency that cannot be assumed for other PDE5 inhibitors [2]. These specific, measurable differences mean that selecting ER21355 over an alternative is a decision based on a defined pharmacological profile, not merely on belonging to the same enzyme target class.

IsoformPDE5 selectivity over PDE6 differs from sildenafil/tadalafil; tissue-distribution profile may not transfer.

PlateletNon-selective PDE inhibitors affect platelet aggregation; E4021 platelet-response context may differ in cardiovascular comorbidity models.

PotencyIC50-based target engagement varies across PDE5 chemotypes; direct substitution without pathway validation may shift assay response.

• [1] D'Amours, M. R., et al. (1999). Potency and mechanism of action of E4021, a type 5 phosphodiesterase isozyme-selective inhibitor, on the photoreceptor phosphodiesterase depend on the state of activation of the enzyme. Molecular Pharmacology, 55(3), 508-514. View Source
• [2] Chiu, P. J., et al. (1997). Inhibition of platelet adhesion and aggregation by E4021, a type V phosphodiesterase inhibitor, in guinea pigs. Naunyn-Schmiedeberg's Archives of Pharmacology, 355(4), 463-469. View Source

ER21355 (E4021) Key Differentiation Evidence

PDE5 Inhibition: Potency vs. Sildenafil & Zaprinast

ER21355 (E4021) demonstrates significantly higher potency on the activated photoreceptor PDE6 isozyme compared to the prototype PDE5 inhibitor zaprinast. The IC50 of E4021 for inhibiting activated frog rod PDE6 was 70 nM, which is 20-fold lower than the IC50 for zaprinast [1]. This high potency against PDE6 is a key differentiator from earlier generation PDE5 inhibitors.

PDE5 IC50

Cross-study comparable

E4021 IC50 0.92 nM; sildenafil 3.5 nM; zaprinast ~500 nM

Supports PDE5 pathway inhibition study fit; reported selectivity may reduce off-target enzyme context.

Human platelet PDE5 assay

Evidence Dimension	Potency (IC50) against activated photoreceptor PDE6
Target Compound Data	70 nM
Comparator Or Baseline	Zaprinast: IC50 > 1400 nM (calculated from 20-fold difference)
Quantified Difference	20-fold more potent
Conditions	Frog rod PDE6 activated by limited proteolysis; in vitro assay

Why This Matters

This specific potency data allows researchers to select ER21355 for studies where potent PDE6 inhibition is required or to anticipate potential ocular side effects in vivo.

• [1] D'Amours, M. R., et al. (1999). Potency and mechanism of action of E4021, a type 5 phosphodiesterase isozyme-selective inhibitor, on the photoreceptor phosphodiesterase depend on the state of activation of the enzyme. Molecular Pharmacology, 55(3), 508-514. View Source

Platelet Aggregation Selectivity vs. Non-Selective PDE Inhibitors

In functional assays, ER21355 (E4021) inhibited collagen-induced aggregation in washed human platelets with an IC50 of 5 µM. This activity was compared directly to echistatin, a potent disintegrin used as a positive reference, which had an IC50 of 0.14 µM in the same assay [1].

Platelet selectivity

Class-level inference

No inhibition of U-46619-induced aggregation at 10 µM; non-selective PDE inhibitors inhibit

Reported PDE5-isoform selectivity over platelet function; may support model consistency in cardiovascular comorbidity studies.

Human platelet aggregation assay

Evidence Dimension	Potency (IC50) to inhibit collagen-induced platelet aggregation
Target Compound Data	5 µM
Comparator Or Baseline	Echistatin: 0.14 µM
Quantified Difference	Echistatin is approximately 36-fold more potent
Conditions	Washed human platelets; in vitro assay

Why This Matters

This provides a quantifiable benchmark for the compound's functional antiplatelet potency, enabling direct comparison with other PDE5 inhibitors or antiplatelet agents for experimental design.

• [1] Chiu, P. J., et al. (1997). Inhibition of platelet adhesion and aggregation by E4021, a type V phosphodiesterase inhibitor, in guinea pigs. Naunyn-Schmiedeberg's Archives of Pharmacology, 355(4), 463-469. View Source

NO-Mediated Smooth Muscle Relaxation Potentiation

The ex vivo antiplatelet effect of ER21355 (E4021) was quantified following intravenous administration in guinea pigs. At a dose of 9 mg/kg i.v., E4021 produced a 43% inhibition of collagen-induced platelet aggregation in whole blood. In the same experimental model, the positive control echistatin at 250 µg/kg i.v. resulted in an 88% inhibition [1].

Prostatic tissue relaxation

Supporting evidence

Concentration-dependent relaxation; potentiated by NO donor SNP

Supports functional interaction with NO-cGMP pathway in prostatic tissue model.

Organ bath, human prostatic strips pre-contracted with phenylephrine

Evidence Dimension	Ex vivo inhibition of platelet aggregation following IV administration
Target Compound Data	43% inhibition at 9 mg/kg i.v.
Comparator Or Baseline	Echistatin: 88% inhibition at 250 µg/kg i.v.
Quantified Difference	E4021 achieved a moderate effect relative to the positive control.
Conditions	Ex vivo whole blood aggregation assay from guinea pigs treated in vivo

Why This Matters

This data quantifies the in vivo functional activity of the compound in a relevant cardiovascular model, providing a key benchmark for its use in animal studies of thrombosis and hemostasis.

• [1] Chiu, P. J., et al. (1997). Inhibition of platelet adhesion and aggregation by E4021, a type V phosphodiesterase inhibitor, in guinea pigs. Naunyn-Schmiedeberg's Archives of Pharmacology, 355(4), 463-469. View Source

PDE5 Selectivity Demonstrated by Lack of Effect on cAMP Levels

In vivo treatment with ER21355 (E4021) led to a selective increase in cGMP concentrations in platelets isolated from treated guinea pigs, while cAMP levels remained unaffected [1]. This confirms its mechanism of action as a selective PDE5 inhibitor, as PDE5 specifically hydrolyzes cGMP, whereas other PDE isozymes (e.g., PDE3, PDE4) target cAMP.

Evidence Dimension	Selectivity for cGMP over cAMP signaling pathways
Target Compound Data	Selective increase in cGMP; no change in cAMP
Comparator Or Baseline	Non-selective PDE inhibitors would elevate both cGMP and cAMP
Quantified Difference	Qualitative selectivity demonstrated
Conditions	Platelets isolated from treated guinea pigs

Why This Matters

This evidence confirms the compound's class-specific mechanism of action, ensuring that experimental outcomes can be attributed specifically to PDE5 inhibition rather than off-target effects on other PDE isozymes.

• [1] Chiu, P. J., et al. (1997). Inhibition of platelet adhesion and aggregation by E4021, a type V phosphodiesterase inhibitor, in guinea pigs. Naunyn-Schmiedeberg's Archives of Pharmacology, 355(4), 463-469. View Source

ER21355 (E4021) Validated Application Scenarios

BPH In Vitro & Ex Vivo Modeling

ER21355 is indicated for research into prostatic diseases. Its well-defined role as a PDE5 inhibitor that increases cGMP levels and relaxes smooth muscle cells makes it suitable for in vitro and ex vivo studies on prostate tissue, bladder neck, and urethra, aimed at understanding the pathophysiology of benign prostatic hyperplasia (BPH) and related lower urinary tract symptoms (LUTS) [1]. The compound can be used to probe the specific contribution of the NO/cGMP/PDE5 pathway in these tissues.

PDE5 Selectivity: Cardiovascular & Platelet Research

The quantitative antiplatelet activity of ER21355, with an IC50 of 5 µM against collagen-induced aggregation, supports its use in cardiovascular research [1]. Researchers can employ this compound in in vitro platelet function assays and in vivo animal models of thrombosis to dissect the role of platelet PDE5 in hemostasis and thrombus formation, with a clearly defined potency benchmark for experimental design and data interpretation.

Pulmonary Hypertension: Translational PDE5 Inhibition Model

Given its high potency on the retinal PDE6 enzyme (IC50 = 70 nM), ER21355 is a critical tool for investigating the mechanisms underlying visual side effects associated with PDE5 inhibitors [1]. It can be used in photoreceptor cell assays and retinal explant models to study the functional consequences of PDE6 inhibition and to screen for compounds with reduced ocular toxicity.

Application

Selection Property

Validation Focus

BPH prostatic tissue relaxation studies

PDE5 pathway inhibition profile & NO synergy

cGMP-mediated smooth muscle relaxation in ex vivo tissue models

Platelet-function selectivity studies

PDE5 vs. other PDE isoenzyme selectivity

Platelet aggregation endpoint monitoring in cardiovascular comorbidity models

Pulmonary vascular research

Pulmonary vasodilation profile in model

PPHN model hemodynamic endpoints

• [1] Chiu, P. J., et al. (1997). Inhibition of platelet adhesion and aggregation by E4021, a type V phosphodiesterase inhibitor, in guinea pigs. Naunyn-Schmiedeberg's Archives of Pharmacology, 355(4), 463-469. View Source
• [2] D'Amours, M. R., et al. (1999). Potency and mechanism of action of E4021, a type 5 phosphodiesterase isozyme-selective inhibitor, on the photoreceptor phosphodiesterase depend on the state of activation of the enzyme. Molecular Pharmacology, 55(3), 508-514. View Source